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molecular formula C11H12ClNO3 B5579662 5-chloro-2-(isobutyrylamino)benzoic acid

5-chloro-2-(isobutyrylamino)benzoic acid

Cat. No. B5579662
M. Wt: 241.67 g/mol
InChI Key: OEVILGFILDPPFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08642609B2

Procedure details

To a solution of 2-amino-5-chloro-benzoic acid (3.43 g, 20 mmol) in DMF (10 mL) cooled in an ice-water bath was added isobutyryl chloride (2.11 mL, 20 mmol). The reaction was stirred for 2 hours while warming to room temperature. Water (20 mL) was added and the mixture was stirred vigorously for 1 hour. The precipitate was then collected by vacuum filtration to give the product as a pale yellow solid (3.20 g, 66%). 1H NMR (400 MHz, DMSO-d6) δ 11.13 (s, 1H), 8.52 (d, J=9.0 Hz, 1H), 7.92 (d, J=2.6 Hz, 1H), 7.66 (dd, J=9.0, 2.7 Hz, 1H), 2.58 (septet, J=6.9 Hz, 1H), 1.16 (d, J=6.9 Hz, 6H).
Name
2-amino-5-chloro-benzoic acid
Quantity
3.43 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
isobutyryl chloride
Quantity
2.11 mL
Type
reactant
Reaction Step Two
Name
Water
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
product
Yield
66%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[CH:9][C:8]([Cl:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[C:12](Cl)(=[O:16])[CH:13]([CH3:15])[CH3:14].O>CN(C=O)C>[Cl:11][C:8]1[CH:9]=[CH:10][C:2]([NH:1][C:12](=[O:16])[CH:13]([CH3:15])[CH3:14])=[C:3]([CH:7]=1)[C:4]([OH:6])=[O:5]

Inputs

Step One
Name
2-amino-5-chloro-benzoic acid
Quantity
3.43 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=C(C=C1)Cl
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
isobutyryl chloride
Quantity
2.11 mL
Type
reactant
Smiles
C(C(C)C)(=O)Cl
Step Three
Name
Water
Quantity
20 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred vigorously for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The precipitate was then collected by vacuum filtration

Outcomes

Product
Details
Reaction Time
 2 h
Name
product
Type
product
Smiles
ClC=1C=CC(=C(C(=O)O)C1)NC(C(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3.2 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 66.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.